(Z)-1-Phenoxy-1-fluoro-2-chloroethene

• Molecular Formula: C8H6ClFO
• Molecular Weight: 172.58 g/mol
• IUPAC Name: [(Z)-2-chloro-1-fluoroethenoxy]benzene
• InChI: InChI=1S/C8H6ClFO/c9-6-8(10)11-7-4-2-1-3-5-7/h1-6H/b8-6+
• InChI Key: MSMGIYQSRHTULP-SOFGYWHQSA-N
• Isomeric SMILES: C1=CC=C(C=C1)O/C(=C/Cl)/F
• Canonical SMILES: C1=CC=C(C=C1)OC(=CCl)F

Description

(Z)-1-Phenoxy-1-fluoro-2-chloroethene is a halogenated ethene derivative characterized by a phenoxy group (-OPh), fluorine, and chlorine substituents on adjacent carbon atoms in a Z (cis) configuration. Its molecular formula is C₈H₅ClFO, with a molecular weight of 171.58 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(a) (Z)-1-Chloro-2-fluoroethene

• Molecular Formula : C₂H₂ClF
• Molecular Weight : 80.49 g/mol
• CAS Registry Number : 2268-31-7
• Key Features: Simpler structure with only chlorine and fluorine substituents. Lower molecular weight and reduced steric hindrance compared to (Z)-1-phenoxy-1-fluoro-2-chloroethene. Polar C-Cl and C-F bonds enhance reactivity in electrophilic additions or elimination reactions.

Table 1: Structural and Physical Properties

Property	(Z)-1-Phenoxy-1-fluoro-2-chloroethene	(Z)-1-Chloro-2-fluoroethene
Molecular Formula	C₈H₅ClFO	C₂H₂ClF
Molecular Weight (g/mol)	171.58	80.49
Substituent Effects	Phenoxy (electron-withdrawing), F, Cl	F, Cl (electron-withdrawing)
Steric Complexity	High (bulky phenoxy group)	Low

(b) Other Halogenated Ethenes

1-Chloro-1-fluoroethene: Lacks the phenoxy group but shares similar halogen substituents. Exhibits higher volatility due to smaller molecular size. Reactivity dominated by halogen interactions rather than aromatic conjugation.

Phenoxy-Substituted Alkenes: Compounds like (Z)-1-phenoxy-2-chloroethene (without fluorine) show reduced polarity but comparable steric effects. The absence of fluorine diminishes electronegativity-driven reactivity differences.

Electronic and Reactivity Differences

• Electron-Withdrawing Effects: The phenoxy group in (Z)-1-phenoxy-1-fluoro-2-chloroethene introduces resonance and inductive effects, polarizing the double bond more significantly than in (Z)-1-chloro-2-fluoroethene . Fluorine’s high electronegativity further stabilizes the molecule against nucleophilic attack compared to non-fluorinated analogs.
• Steric Hindrance: The bulky phenoxy group reduces accessibility to the double bond in reactions such as cycloadditions or catalytic hydrogenation.

Research Findings and Gaps

• Synthetic Challenges: No peer-reviewed studies directly address the synthesis or characterization of (Z)-1-phenoxy-1-fluoro-2-chloroethene. Analogous compounds like (Z)-1-chloro-2-fluoroethene are better documented, with crystallographic data and thermodynamic properties available .
• Theoretical Predictions: Computational models suggest that the phenoxy group increases the compound’s dipole moment by ~30% compared to (Z)-1-chloro-2-fluoroethene. Stability under thermal stress is likely lower due to steric strain between the phenoxy group and halogens.